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Compound of Interest

Compound Name: MES hydrate

Cat. No.: B104723

Essential Safety and Logistical Information for the Disposal of 2-(N-morpholino)ethanesulfonic
acid hydrate

For researchers and scientists in drug development and other laboratory settings, the proper
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of
MES hydrate, a common buffering agent. Adherence to these guidelines will help ensure
compliance with regulations and promote a safe laboratory environment.

Immediate Safety Precautions

Before handling MES hydrate for disposal, it is imperative to be aware of its potential hazards.
While its toxicological properties have not been fully investigated, it is known to cause eye and
skin irritation.[1][2][3] Inhalation of dust may also lead to respiratory tract irritation.[1][2][3]

Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][4][5]
e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[4][5][6]

» Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4][5]

o Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-
approved respirator.[4][6]
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Quantitative Data Summary

The following table summarizes key quantitative and safety information for MES hydrate,
compiled from various safety data sheets (SDS).

Property Value Source
Molecular Formula C6H13NO4S - xH20 [4]
] 195.24 g/mol (anhydrous
Molecular Weight ] [41[6]
basis)
Appearance White solid/powder [1112]
Solubility in Water Miscible [2]

) ) Strong oxidizing agents,
Incompatible Materials [51[71[8]
Strong bases

Carbon monoxide (CO),
Hazardous Decomposition Carbon dioxide (C0O2),
: . [21[5107118]
Products Nitrogen oxides (NOx), Sulfur

oxides (SOx)

Step-by-Step Disposal Protocol

The disposal of MES hydrate must be conducted in a manner consistent with federal, state,
and local regulations.[4] Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste.[1][5]

1. Waste ldentification and Segregation:

o Clearly label the waste container as "MES Hydrate Waste."

e Do not mix MES hydrate waste with other chemical waste streams unless compatibility has
been confirmed.[9] Incompatible wastes, such as strong acids and bases, should be kept
segregated.[10]

2. Containerization:
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» Use a suitable, well-labeled, and leak-proof container for collecting MES hydrate waste.[2]
[9] The container must have a tightly fitting cap and be kept closed except when adding
waste.[4][9][11]

e Ensure the container is made of a compatible material.

3. Handling and Storage of Waste:

 When handling solid MES hydrate, minimize dust generation.[1][4] If necessary, moisten the
solid with water to reduce airborne dust.[4]

» Store the waste container in a designated, well-ventilated area away from incompatible
materials.[4][5]

4. Disposal Procedure:

» MES hydrate waste should be disposed of through an approved waste disposal plant or a
licensed disposal company.[4][6]

e Do not dispose of MES hydrate down the drain or in the regular trash.[4][12][13] It should
not be released into the environment.[5]

» Contact your institution's Environmental Health and Safety (EH&S) office for specific
guidance and to arrange for a chemical waste pickup.[11]

5. Spill Cleanup:

¢ In the event of a spill, ensure the area is well-ventilated.[4]

o For small spills, sweep up the solid material, avoiding dust formation, and place it into a
suitable container for disposal.[1][5]

o For larger spills, alert personnel in the area and, if necessary, contact emergency
responders.[2] Prevent the spilled material from entering drains or waterways.[2]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of MES hydrate waste in a laboratory setting.
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MES Hydrate Disposal Workflow
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Caption: Workflow for MES Hydrate Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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